Cas no 1208076-87-2 (5-Chloro-2,4-difluorobenzenethiol)

• Product Name: 5-Chloro-2,4-difluorobenzenethiol
• CAS No: 1208076-87-2
• MF: C₆H₃ClF₂S
• MW: 180.602826356888
• CID: 4577555
• PubChem ID: 50998076
• Update Time: 2024-03-01

5-Chloro-2,4-difluorobenzenethiol Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2,4-difluorobenzenethiol
• Benzenethiol, 5-chloro-2,4-difluoro-

• MDL： MFCD12026226
• Inchi： 1S/C6H3ClF2S/c7-3-1-6(10)5(9)2-4(3)8/h1-2,10H
• InChI Key： WNGWOEGJKYNQDC-UHFFFAOYSA-N
• SMILES： C1(S)=CC(Cl)=C(F)C=C1F

Computed Properties

• Exact Mass: 179.9612053g/mol
• Monoisotopic Mass: 179.9612053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenols